Cas no 306743-48-6 (N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide)

N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide structure
306743-48-6 structure
Product Name:N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide
CAS No:306743-48-6
MF:C14H11BrFNO
MW:308.145646333694
CID:2951784
PubChem ID:579428
Update Time:2024-10-31

N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-溴-2-甲基苯)-4-氟苯甲酰胺,97
    • N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide
    • Cambridge id 5301813
    • STK730012
    • N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide #
    • Benzamide, 4-fluoro-N-(4-bromo-2-methylphenyl)-
    • Z26621768
    • Benzamide, N-(4-bromo-2-methylphenyl)-4-fluoro-
    • SR-01000510811-1
    • XPCVXNBKCQHFFK-UHFFFAOYSA-N
    • SR-01000510811
    • AKOS000187434
    • MFCD00745977
    • AB00079394-01
    • EU-0017478
    • 306743-48-6
    • MDL: MFCD00745977
    • Inchi: 1S/C14H11BrFNO/c1-9-8-11(15)4-7-13(9)17-14(18)10-2-5-12(16)6-3-10/h2-8H,1H3,(H,17,18)
    • InChI Key: XPCVXNBKCQHFFK-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(Br)C=C1C)(=O)C1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 307.00080g/mol
  • Monoisotopic Mass: 307.00080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.1

N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide Related Literature

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